Cas no 89278-00-2 (2-Naphthaleneacetonitrile, 1-nitro-)

2-Naphthaleneacetonitrile, 1-nitro-, is a nitrated aromatic compound featuring a naphthalene backbone with an acetonitrile substituent and a nitro group at the 1-position. This structure imparts reactivity useful in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemical intermediates. The nitro group enhances electrophilic properties, facilitating further functionalization, while the nitrile moiety offers versatility in condensation and cyclization reactions. Its stability under standard conditions ensures reliable handling and storage. The compound is valued for its role in constructing complex heterocyclic frameworks, making it a practical choice for researchers in fine chemical and material science applications.
2-Naphthaleneacetonitrile, 1-nitro- structure
89278-00-2 structure
Product Name:2-Naphthaleneacetonitrile, 1-nitro-
CAS No:89278-00-2
MF:C12H8N2O2
MW:212.204122543335
CID:605484
PubChem ID:1484259
Update Time:2025-06-07

2-Naphthaleneacetonitrile, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneacetonitrile, 1-nitro-
    • 2-(1-nitronaphthalen-2-yl)acetonitrile
    • AKOS004910499
    • MFCD00664630
    • 2-(1-nitro-2-naphthyl)acetonitrile
    • 89278-00-2
    • 7L-744
    • DTXSID90363292
    • MDL: MFCD00664630
    • Inchi: 1S/C12H8N2O2/c13-8-7-10-6-5-9-3-1-2-4-11(9)12(10)14(15)16/h1-6H,7H2
    • InChI Key: LDLAUIORAXTLOB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(CC#N)=CC=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 212.059
  • Monoisotopic Mass: 212.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.6Ų

2-Naphthaleneacetonitrile, 1-nitro- Pricemore >>

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